![molecular formula C18H11Cl3N2O3S2 B215189 N-(4-chlorobenzoyl)-4-[(2,6-dichlorophenyl)sulfanyl]-3-pyridinesulfonamide](/img/structure/B215189.png)
N-(4-chlorobenzoyl)-4-[(2,6-dichlorophenyl)sulfanyl]-3-pyridinesulfonamide
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Overview
Description
N-(4-chlorobenzoyl)-4-[(2,6-dichlorophenyl)sulfanyl]-3-pyridinesulfonamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields, including medicinal chemistry, drug discovery, and material science. It belongs to the class of sulfonamide compounds and has a complex molecular structure.
Mechanism of Action
The mechanism of action of N-(4-chlorobenzoyl)-4-[(2,6-dichlorophenyl)sulfanyl]-3-pyridinesulfonamide is not fully understood. However, it is believed to act by binding to the active site of the target enzyme and inhibiting its activity. This inhibition can lead to a wide range of biochemical and physiological effects, depending on the specific enzyme being targeted.
Biochemical and Physiological Effects:
This compound has been shown to exhibit a wide range of biochemical and physiological effects, depending on the specific enzyme being targeted. For example, inhibition of carbonic anhydrase can lead to a decrease in the production of bicarbonate ions, which can affect the pH balance of the body. Inhibition of metalloproteinases can lead to a decrease in the breakdown of extracellular matrix proteins, which can affect tissue remodeling and repair. Inhibition of histone deacetylases can lead to changes in gene expression, which can affect cell differentiation and proliferation.
Advantages and Limitations for Lab Experiments
N-(4-chlorobenzoyl)-4-[(2,6-dichlorophenyl)sulfanyl]-3-pyridinesulfonamide has several advantages and limitations for lab experiments. One advantage is its potent inhibitory activity against several enzymes, which makes it a valuable tool for studying enzyme function and inhibition. Another advantage is its complex molecular structure, which makes it a valuable tool for studying the structure-activity relationships of sulfonamide compounds. One limitation is its potential toxicity, which requires careful handling and disposal. Another limitation is its limited solubility in aqueous solutions, which can affect its bioavailability and efficacy.
Future Directions
There are several future directions for the study of N-(4-chlorobenzoyl)-4-[(2,6-dichlorophenyl)sulfanyl]-3-pyridinesulfonamide. One direction is the development of new therapeutics based on its inhibitory activity against various enzymes. Another direction is the study of its structure-activity relationships to develop more potent and selective inhibitors. Additionally, the use of this compound in material science and nanotechnology is an emerging field of research. Overall, the potential applications of this compound make it a valuable compound for further study and exploration.
Synthesis Methods
The synthesis of N-(4-chlorobenzoyl)-4-[(2,6-dichlorophenyl)sulfanyl]-3-pyridinesulfonamide is a complex process that involves several steps. The most common method for synthesizing this compound is by reacting 4-chlorobenzoic acid with 2,6-dichlorothiophenol in the presence of a base to form 4-(2,6-dichlorobenzoyl)thiophenol. This intermediate compound is then reacted with 3-pyridinesulfonyl chloride in the presence of a base to form the final product, this compound.
Scientific Research Applications
N-(4-chlorobenzoyl)-4-[(2,6-dichlorophenyl)sulfanyl]-3-pyridinesulfonamide has been extensively studied for its potential applications in medicinal chemistry and drug discovery. It has been shown to exhibit potent inhibitory activity against several enzymes, including carbonic anhydrase, metalloproteinases, and histone deacetylases. These enzymes play critical roles in various physiological processes, making this compound a promising candidate for the development of new therapeutics.
properties
Molecular Formula |
C18H11Cl3N2O3S2 |
---|---|
Molecular Weight |
473.8 g/mol |
IUPAC Name |
4-chloro-N-[4-(2,6-dichlorophenyl)sulfanylpyridin-3-yl]sulfonylbenzamide |
InChI |
InChI=1S/C18H11Cl3N2O3S2/c19-12-6-4-11(5-7-12)18(24)23-28(25,26)16-10-22-9-8-15(16)27-17-13(20)2-1-3-14(17)21/h1-10H,(H,23,24) |
InChI Key |
KKAMRGGXEMKYJG-UHFFFAOYSA-N |
SMILES |
C1=CC(=C(C(=C1)Cl)SC2=C(C=NC=C2)S(=O)(=O)NC(=O)C3=CC=C(C=C3)Cl)Cl |
Canonical SMILES |
C1=CC(=C(C(=C1)Cl)SC2=C(C=NC=C2)S(=O)(=O)NC(=O)C3=CC=C(C=C3)Cl)Cl |
Origin of Product |
United States |
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